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Compound of Interest

Compound Name: JINJ-6204

Cat. No.: B15541541

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling JNJ-6204. As a potent, dual-inhibitor of Casein
Kinase 1 Delta (CSNK1D) and Epsilon (CSNK1E), JNJ-6204 should be handled with care,
assuming it is a potentially hazardous substance of unknown toxicity. Adherence to these
guidelines is essential for ensuring laboratory safety and maintaining the integrity of
experimental results.

Compound Data Presentation

A summary of the known quantitative data for INJ-6204 is provided below. Due to the nature of
this compound as a novel research chemical, a comprehensive Safety Data Sheet (SDS) with
all physical and toxicological properties is not publicly available. Therefore, it must be handled
with the appropriate precautions for a potentially hazardous substance.
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Property Value Source

2-(5-fluoropyridin-2-yl)-6,6-
bis(methyl-d3)-3-(1H-
Chemical Name pyrazolo[3,4-b]pyridin-4- MedKoo Biosciences
yl)-6,7-dihydro-4H-
pyrazolo[5,1-c][1][2]oxazine

DC Chemicals[1], MedKoo

CAS Number 2765264-50-2 Biosciences
Molecular Formula C19H11D6FN6O MedKoo Biosciences
Molecular Weight 370.42 g/mol MedKoo Biosciences
ICso (CSNK1D) 2.3nM DC Chemicals[1]
ICs0 (CSNK1E) 137 nM DC Chemicals[1]

Personal Protective Equipment (PPE) and
Engineering Controls

Given the lack of comprehensive safety data, a cautious approach to handling JNJ-6204 is
mandatory. The following PPE and engineering controls are required to minimize exposure.
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Control Measure Specification

All handling of JNJ-6204, including weighing,
) ) reconstitution, and aliquoting, must be
Engineering Controls , N ,
conducted in a certified chemical fume hood to

minimize inhalation risk.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles are mandatory.

Chemical-resistant gloves (e.qg., nitrile or
] neoprene) must be worn. Inspect gloves for any
Hand Protection
tears or punctures before use. Change gloves

immediately if they become contaminated.

) A lab coat must be worn at all times in the
Body Protection
laboratory.

Respiratory protection is generally not required
when handling small quantities in a chemical
fume hood. If there is a risk of aerosolization
Respiratory Protection outside of a fume hood, consult your institution's
Environmental Health and Safety (EHS)
department for guidance on appropriate

respiratory protection.

Operational Plan: From Receipt to Disposal

A systematic approach to the handling and disposal of INJ-6204 is critical for safety and
experimental consistency.

Compound Receipt and Storage

» Verification: Upon receipt, verify the container label matches the order information.

 Inspection: Inspect the container for any signs of damage or leakage. If compromised, do not
open and consult your institution's EHS department.
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o Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials. The container should be tightly sealed. For long-term storage, follow the
manufacturer's recommendations, which may include refrigeration or freezing.

Stock Solution Preparation

o Personal Protective Equipment: Don appropriate PPE before starting.
e Fume Hood: Perform all steps inside a chemical fume hood.

o Weighing: Carefully weigh the desired amount of INJ-6204 powder using an analytical
balance.

 Dissolving: Add the appropriate solvent (e.g., DMSO) to the powder to create a stock
solution of the desired concentration.

o Labeling: Clearly label the stock solution container with the compound name, concentration,
solvent, date of preparation, and your initials.

o Storage: Store the stock solution as recommended, often in aliquots at -20°C or -80°C to
avoid repeated freeze-thaw cycles.

Spill and Emergency Procedures
e Minor Spill:

o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or
chemical absorbent pads).

o Collect the contaminated material into a sealed, labeled hazardous waste container.

o Clean the spill area with a suitable solvent, and collect the cleaning materials as
hazardous waste.

e Major Spill:
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[e]

Evacuate the area immediately.

o

Alert your supervisor and your institution's EHS department.

[¢]

Prevent entry into the affected area.

[¢]

Follow the instructions of the emergency response team.

o First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.

o Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.

Disposal Plan

All waste materials contaminated with JINJ-6204 must be treated as hazardous chemical waste
and disposed of in accordance with institutional, local, state, and federal regulations.
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Waste Type Disposal Procedure

Includes contaminated gloves, weigh boats,
pipette tips, and other disposable materials.
Place in a clearly labeled, sealed, and puncture-

Solid Waste resistant hazardous waste container. The label
should include "Hazardous Chemical Waste,"
the chemical name (JNJ-6204), and the

approximate quantity.

Includes unused stock solutions, experimental
solutions, and solvent rinses. Collect in a
designated, sealed, and leak-proof hazardous
Liquid Waste waste container. The label must include
"Hazardous Liquid Waste," the full chemical
names of all components (including solvents),

and their approximate concentrations.

Any needles or other sharps contaminated with
Sharps Waste JNJ-6204 should be disposed of in a designated

sharps container for hazardous chemical waste.

Do not dispose of JNJ-6204 down the drain or in the regular trash.

Experimental Protocols

The following are representative protocols for experiments that may involve the use of JNJ-
6204. These should be adapted to your specific experimental needs.

In Vitro Kinase Assay (Luminescence-Based)

This protocol is a general method to determine the inhibitory activity of a compound against a
target kinase.

Materials:
e JNJ-6204 stock solution (in DMSO)

¢ Recombinant CSNK1D or CSNK1E kinase
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Kinase substrate peptide

« ATP

Kinase assay buffer

Luminescence-based kinase assay kit (e.g., ADP-Glo™)

White, opaque 96-well or 384-well plates
Methodology:
e Compound Dilution: Prepare a serial dilution of the JNJ-6204 stock solution in DMSO.

o Kinase Reaction Setup:

[e]

Add the diluted JNJ-6204 or DMSO (vehicle control) to the wells of the assay plate.

o

Add the kinase to each well and incubate briefly to allow for inhibitor binding.

[¢]

Initiate the kinase reaction by adding a mixture of the substrate and ATP.

[¢]

Incubate the plate at the recommended temperature and time for the kinase reaction to
proceed.

» Signal Detection:

o Stop the kinase reaction and detect the amount of ADP produced using a luminescence-
based assay kit according to the manufacturer's instructions.

o Data Analysis:

o

Measure the luminescence using a plate reader.

[¢]

Plot the luminescence signal against the logarithm of the INJ-6204 concentration.

[¢]

Fit the data to a dose-response curve to determine the ICso value.
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Cell-Based Assay for Target Engagement

This protocol provides a general framework for assessing the effect of INJ-6204 on a cellular
pathway.

Materials:

JNJ-6204 stock solution (in DMSO)

Cell line expressing the target of interest

Cell culture medium and supplements

Assay plates (e.g., 96-well plates)

Reagents for the desired readout (e.g., cell viability assay, Western blot, reporter gene
assay)

Methodology:

o Cell Seeding: Seed the cells in an appropriate assay plate at a predetermined density and
allow them to adhere overnight.

e Compound Treatment:

o Prepare serial dilutions of INJ-6204 in cell culture medium. Ensure the final DMSO
concentration is low (typically < 0.1%) to avoid solvent toxicity.

o Remove the old medium from the cells and add the medium containing the different
concentrations of INJ-6204. Include a vehicle control (medium with DMSO).

 Incubation: Incubate the cells for a predetermined period (e.g., 24, 48, or 72 hours).

o Assay Performance: Perform the chosen assay to measure the effect of the compound. This
could include:

o Cell Viability Assay: To assess cytotoxicity.

o Western Blot: To measure changes in protein phosphorylation or expression.
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o Reporter Gene Assay: To measure changes in gene expression downstream of the target.

o Data Analysis: Analyze the data to determine the effect of INJ-6204 on the cellular process
being investigated.

Mandatory Visualizations

The following diagrams illustrate key workflows for the safe handling of INJ-6204.
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JNJ-6204 Handling Workflow

(Receipt & Inspection)
(Work in Fume Hood)

Aliquoting & Storage

l

Use in Experiment
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JNJ-6204 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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